Cas no 4747-21-1 (N-Isopropyl-N-methylamine)

N-Isopropyl-N-methylamine Properties

Names and Identifiers

• N-isopropylmethylamine
• N-methylisopropylamine
• N-Isopropyl-N-methylamine
• N-Isopropyl-N-methylamine,N-Isopropyl-N-methylamine
• N-Methylpropan-2-amine
• Ethylamine,N,1-dimethyl- (6CI,7CI,8CI)
• Isopropylamine, N-methyl- (4CI)
• 2-(Methylamino)propane
• Isopropylmethylamine
• Methyl(1-methylethyl)amine
• Methylisopropylamine
• N,1-Dimethylethylamine
• i-propylmethyl amine
• isopropyl-methylamine
• isopropyl(methyl)amine
• N-methylisopropyl amine
• Ethylamine, N,1-dimethyl-
• N-methyl-isopropylamine
• NSC 1065
• N-Methylpropan-2-amne
• N-Methyl-N-(1-methylethyl)amine
• N-Isopropylmethylamine, purum, >=98.0% (GC)
• ISOPROPYLAMINE, N-METHYL-
• Q27281162
• NSC1065
• isopropyl-methyl-amine
• BP-13331
• MFCD00042859
• FT-0648300
• N-isopropyl-methyl-amine
• AMY13353
• isopropylmethyamine
• DTXSID80871098
• STR05622
• J3OL90426G
• methyl-isopropylamine
• N-methylisopropyylamine
• methylisopropyl amine
• N-isopropyl-methylamine
• N-methyl-2-propanamine
• N-methyl-N-isopropylamine
• UNII-J3OL90426G
• N-Isopropylmethylamine, 98%
• N-methyl-N-[1-methylethyl]amine
• N-methyl-iso-propylamine
• NSC-1065
• 2-Propanamine, N-methyl-
• N-Isopropyl-N-methylamine #
• EINECS 225-266-7
• 4747-21-1
• M2429
• Ethylamine,1-dimethyl-
• J-523732
• AKOS000120389
• methyl isopropylamine
• 2-Methylaminopropane
• Methyl(Propan-2-Yl)Amine
• EN300-20275
• InChI=1/C4H11N/c1-4(2)5-3/h4-5H,1-3H
• isopropyl(methyl)-amine
• EC 225-266-7
• NS00008239
• N-isopropyl N-methylamine
• DB-000334
• +Expand

• MDL： MFCD00042859
• InChIKey： XHFGWHUWQXTGAT-UHFFFAOYSA-N
• Inchi： 1S/C4H11N/c1-4(2)5-3/h4-5H,1-3H3
• SMILES： CC(C)NC

Computed Properties

• Exact Mass: 73.089149g/mol
• Surface Charge: 0
• XLogP3: 0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 73.089149g/mol
• Monoisotopic Mass: 73.089149g/mol
• Topological Polar Surface Area: 12Ų
• Heavy Atom Count: 5
• Complexity: 17.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.00510
• PSA: 12.03000
• Refractive Index: n20/D 1.384(lit.)
• Boiling Point: 50°C(lit.)
• Melting Point: -55.1°C (estimate)
• Vapor Pressure: 4.15 psi ( 20 °C)
• Flash Point: Fahrenheit: -25.6 ° f
  Celsius: -32 ° c
  
• Solubility: Soluble in chloroform, DMSO, methanol.
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 0.702 g/mL at 25 °C(lit.)

N-Isopropyl-N-methylamine Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：3.1
• Safety Instruction： S16-S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R34
• Hazard Level：3.1
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2734 8/PG 1
• Hazard Statement： P210,P280,P305+P351+P338,P310
• Warning Statement： Faceshields, full-face respirator (US), Gloves, Goggles, multi-purpose combination respirator cartridge (US)
• Prompt：dangerous
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• PackingGroup：I
• Risk Phrases： 11-34
• Signal Word：Danger
• HazardClass：3.1
• FLUKA BRAND F CODES：9-23

N-Isopropyl-N-methylamine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides